Cas no 339102-82-8 (2-(N-phenyl2,5-dichlorobenzenesulfonamido)acetic acid)

• Product Name: 2-(N-phenyl2,5-dichlorobenzenesulfonamido)acetic acid
• CAS No: 339102-82-8
• CID: 4648808
• Update Time: 2025-05-22

2-(N-phenyl2,5-dichlorobenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-phenyl2,5-dichlorobenzenesulfonamido)acetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-(N-phenyl2,5-dichlorobenzenesulfonamido)acetic acid

2-(N-phenyl-2,5-dichlorobenzenesulfonamido)acetic Acid: A Comprehensive Overview

The compound with CAS No 339102-82-8, known as 2-(N-phenyl-2,5-dichlorobenzenesulfonamido)acetic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the details of its structure, synthesis, properties, and recent advancements in its research.

Structure and Synthesis

The molecular structure of 2-(N-phenyl-2,5-dichlorobenzenesulfonamido)acetic acid is characterized by a sulfonamide group attached to a phenyl ring with two chlorine atoms at the 2 and 5 positions. This arrangement imparts unique electronic and steric properties to the molecule. The synthesis of this compound typically involves a multi-step process, including the preparation of the dichlorobenzenesulfonamide intermediate followed by coupling with glycine or its derivatives. Recent studies have explored more efficient synthetic routes, leveraging catalytic methods to enhance yield and purity.

Chemical Properties

This compound exhibits several notable chemical properties that make it valuable for various applications. Its solubility in polar solvents and stability under physiological conditions are particularly advantageous for pharmaceutical applications. Additionally, the presence of the sulfonamide group contributes to its ability to act as a bioisostere in drug design, offering potential for modulating pharmacokinetic profiles.

Applications in Pharmacology

One of the most promising areas of application for 2-(N-phenyl-2,5-dichlorobenzenesulfonamido)acetic acid is in pharmacology. Researchers have investigated its role as a building block for developing bioactive molecules with potential therapeutic benefits. Recent studies have highlighted its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent.

Recent Research Advances

In recent years, there has been a surge in research focusing on the biological activity and optimization of this compound. For instance, a study published in 2023 explored its effects on cellular signaling pathways involved in neurodegenerative diseases. The findings indicated that this compound could modulate key pathways without significant cytotoxicity, opening new avenues for drug development.

Furthermore, advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets. These computational models have been instrumental in guiding experimental studies and optimizing lead compounds for therapeutic applications.

Environmental Considerations

As with any chemical compound, understanding its environmental impact is crucial. Studies have assessed the biodegradability and toxicity of 2-(N-phenyl-2,5-dichlorobenzenesulfonamido)acetic acid under various conditions. Preliminary results suggest that it undergoes moderate biodegradation under aerobic conditions; however, further research is needed to fully characterize its environmental fate.

Future Directions

The future of this compound lies in exploring its potential across diverse fields such as agrochemicals and materials science. Ongoing research aims to uncover novel synthetic pathways that can reduce production costs while maintaining high quality standards. Additionally, collaborative efforts between academia and industry are expected to accelerate its transition from laboratory studies to real-world applications.

In conclusion, 2-(N-phenyl-2,5-dichlorobenzenesulfonamido)acetic acid (CAS No 339102-82-8) stands out as a versatile molecule with immense potential across multiple domains. Its unique structure and promising biological activities make it a focal point for ongoing research efforts aimed at harnessing its full capabilities.